3-Fluoro-2-nitropyridine

• IUPAC Name: 3-fluoro-2-nitropyridine
• InChI: InChI=1S/C5H3FN2O2/c6-4-2-1-3-7-5(4)8(9)10/h1-3H
• InChI Key: IJVFHCSUEBAAOZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)[N+](=O)[O-])F
• Molecular Formula: C5H3FN2O2
• DSSTOX Substance ID: DTXSID50376464
• Molecular Weight: 142.09 g/mol
• CAS RN: 54231-35-5

Description

3-Fluoro-2-nitropyridine is a biochemical reagent that can be used as a biological material or organic compound for life science related research. It has an empirical formula of C5H3FN2O2 and a molecular weight of 142.09.

Synthesis Analysis

The synthesis of fluorinated pyridines, including 3-Fluoro-2-nitropyridine, has been a topic of interest in recent years. One method involves the direct fluorination of a pyridine N-oxide to produce a meta fluorinated pyridine. Another method involves the oxidation of aminopyridines with hydrogen peroxide in oleum.

Molecular Structure Analysis

The molecular structure of 3-Fluoro-2-nitropyridine is represented by the SMILES string [O-]N+c1ncccc1F. The InChI key is IJVFHCSUEBAAOZ-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

3-Fluoro-2-nitropyridine is a light yellow to yellow to orange powder or crystal. The exact physical properties such as boiling point, melting point, and density are not specified in the search results.

Scientific Research Applications

Proteomics Research

. Proteomics is the large-scale study of proteins, particularly their structures and functions. This compound could be used in the analysis of protein structure, interactions, and functions.

Pharmaceutical Intermediate

. They can be involved in the synthesis of various pharmaceutical drugs.

Chemical Research

. Researchers can study its reactivity, stability, and other chemical properties.

Safety and Hazards

3-Fluoro-2-nitropyridine is harmful by inhalation, in contact with skin, and if swallowed. It causes skin irritation and serious eye irritation. Protective measures such as wearing protective gloves, eye protection, and face protection are recommended.

Mechanism of Action

Target of Action

3-Fluoro-2-nitropyridine is a specialized chemical compound widely used in the field of organic synthesis and materials science for its role as a versatile intermediate in the construction of complex molecular architectures . This compound features a pyridine ring substituted with both fluoro and nitro groups, which significantly influence its electronic and chemical properties .

Mode of Action

The presence of the nitro group makes 3-Fluoro-2-nitropyridine an effective electrophile, enabling it to participate in various nucleophilic substitution reactions that are fundamental in synthesizing pharmaceuticals, agrochemicals, and dyes . In research, 3-Fluoro-2-nitropyridine is particularly valued for its utility in the synthesis of heterocyclic compounds, where its reactivity allows for the introduction of nitrogen-containing rings into more complex structures .

Biochemical Pathways

3-Fluoro-2-nitropyridine is a biochemical reagent that can be used as a biological material or organic compound for life science related research . It is particularly valued for its utility in the synthesis of heterocyclic compounds, where its reactivity allows for the introduction of nitrogen-containing rings into more complex structures .

Result of Action

The result of the action of 3-Fluoro-2-nitropyridine largely depends on the context in which it is used. In organic synthesis, it serves as a valuable intermediate for the construction of more complex molecules . In the context of biological research, it can be used to probe the function of various biochemical pathways .

Action Environment

The action of 3-Fluoro-2-nitropyridine can be influenced by various environmental factors. For instance, its reactivity can be affected by the pH, temperature, and the presence of other reactive species in the reaction medium . In biological systems, factors such as the cellular environment and the presence of various enzymes and cofactors can also influence its action .

Synthesis routes and methods

Procedure details

To a stirred solution of 3-Amino 2-nitro pyridine (2.5 g, 17.97 mmol) in dry ethanol (20 ml) was added 10 ml of tetrafluoroboric acid (48% in water). The reaction mixture was cooled to 0° C. and isoamyl nitrite (2.6 g, 22.4 mmol) was added dropwise at 0° C. and stirred at 0° C. for 1 hour. The reaction mixture was filtered, and the solid obtained was washed with diethyl ether. The filtered solid was added to preheated (150 mL) toluene with stirring and reaction mixture was refluxed for 24 hours. The solvent was evaporated and the residue taken in ethyl acetate (200 ml) and washed with water followed by brine, dried over anhydrous sodium sulfate and concentrated under reduced pressure to get the crude 3-fluoro-2-nitropyridine. This was purified by column over silica gel using 10% ethyl acetate in pet ether as eluant to get 1 g (39%) of the title compound as a yellow solid.

Q & A

Q1: Why is 3-Fluoro-2-nitropyridine of interest in organic synthesis?

A1: 3-Fluoro-2-nitropyridine serves as a versatile building block in organic synthesis due to its reactivity towards nucleophilic aromatic substitution (SNAr) reactions. [, ] The presence of the fluorine atom at the 3-position, activated by the electron-withdrawing nitro group, allows for regioselective displacement by various nucleophiles, including nitrogen-containing heterocycles and aliphatic amines. [] This enables the efficient synthesis of a diverse range of 3-substituted 2-aminopyridine derivatives, which are valuable intermediates for pharmaceuticals and agrochemicals. []

Q2: Have there been any computational studies on the reactivity of 3-Fluoro-2-nitropyridine?

A2: Yes, computational chemistry methods like CNDO and MNDO have been employed to study the reactivity of 3-Fluoro-2-nitropyridine. [] These calculations provide insights into the electronic structure and confirm the preferential substitution at the 3-position. [] This theoretical understanding supports experimental observations and guides the design of further synthetic strategies utilizing 3-Fluoro-2-nitropyridine as a starting material.

Q3: How does 3-Fluoro-2-nitropyridine compare to other related compounds in similar synthetic applications?

A3: While both 3-Fluoro-2-nitropyridine and 2-chloro-3-nitropyridine can potentially undergo SNAr reactions, studies indicate a preference for the fluoro derivative in certain reactions. [] This suggests that the fluorine atom imparts superior reactivity compared to the chlorine atom in these specific cases, highlighting the importance of choosing the appropriate starting material for desired synthetic transformations.